![molecular formula C15H13N3 B7457728 6-(2,3-dihydro-1H-inden-1-ylamino)pyridine-3-carbonitrile](/img/structure/B7457728.png)
6-(2,3-dihydro-1H-inden-1-ylamino)pyridine-3-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(2,3-dihydro-1H-inden-1-ylamino)pyridine-3-carbonitrile, also known as GSK-3 inhibitor, is a chemical compound that has gained significant attention in recent years due to its potential applications in the field of scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it an essential tool for studying various biological processes.
Mechanism of Action
The mechanism of action of 6-(2,3-dihydro-1H-inden-1-ylamino)pyridine-3-carbonitrile involves its ability to inhibit the activity of this compound. This compound is an enzyme that plays a crucial role in various biological processes, including the regulation of glycogen synthesis, cell differentiation, and apoptosis. By inhibiting the activity of this compound, this compound can modulate these processes and provide insights into their underlying mechanisms.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. Some of its primary effects include the regulation of glycogen synthesis, cell differentiation, and apoptosis. Additionally, this compound has been found to have potential applications in the treatment of Alzheimer's disease, cancer, and diabetes.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using 6-(2,3-dihydro-1H-inden-1-ylamino)pyridine-3-carbonitrile in lab experiments is its ability to selectively inhibit the activity of this compound. This specificity makes it a valuable tool for studying the role of this compound in various biological processes. However, one of the limitations of using this compound is that it can have off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for the use of 6-(2,3-dihydro-1H-inden-1-ylamino)pyridine-3-carbonitrile in scientific research. One potential direction is the study of its role in the regulation of glycogen synthesis and its potential applications in the treatment of diabetes. Another potential direction is the study of its role in the regulation of cell differentiation and its potential applications in the treatment of cancer. Additionally, this compound may have potential applications in the study of other diseases, such as Alzheimer's disease and Parkinson's disease.
Synthesis Methods
The synthesis of 6-(2,3-dihydro-1H-inden-1-ylamino)pyridine-3-carbonitrile involves a multistep process that begins with the reaction of 2,3-dihydro-1H-inden-1-amine with 3-bromo-6-chloropyridine. This reaction yields 6-(2,3-dihydro-1H-inden-1-ylamino)pyridine, which is then reacted with cyanogen bromide to produce this compound.
Scientific Research Applications
6-(2,3-dihydro-1H-inden-1-ylamino)pyridine-3-carbonitrile has been found to have a wide range of applications in scientific research. One of its primary uses is as a this compound inhibitor, which makes it a valuable tool for studying the role of this compound in various biological processes. This compound has also been found to have potential applications in the study of Alzheimer's disease, cancer, and diabetes.
properties
IUPAC Name |
6-(2,3-dihydro-1H-inden-1-ylamino)pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3/c16-9-11-5-8-15(17-10-11)18-14-7-6-12-3-1-2-4-13(12)14/h1-5,8,10,14H,6-7H2,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSMCYJQQKWBKQF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2C1NC3=NC=C(C=C3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.